Cas no 2228317-02-8 (2-(4-nitro-1H-pyrazol-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(4-nitro-1H-pyrazol-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2228317-02-8
• MF: C₅H₆ClN₃O₄S
• MW: 239.636838436127
• CID: 6601616
• PubChem ID: 165742968
• Update Time: 2025-10-19

2-(4-nitro-1H-pyrazol-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitro-1H-pyrazol-3-yl)ethane-1-sulfonyl chloride
• EN300-1988967
• 2228317-02-8

• Inchi： 1S/C5H6ClN3O4S/c6-14(12,13)2-1-4-5(9(10)11)3-7-8-4/h3H,1-2H2,(H,7,8)
• InChI Key： ZRLLCQPURBCUFP-UHFFFAOYSA-N
• SMILES： ClS(CCC1=C(C=NN1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 238.9767545g/mol
• Monoisotopic Mass: 238.9767545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 117Ų

Additional information on 2-(4-nitro-1H-pyrazol-3-yl)ethane-1-sulfonyl chloride

Recent Advances in the Application of 2-(4-nitro-1H-pyrazol-3-yl)ethane-1-sulfonyl chloride (CAS: 2228317-02-8) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-nitro-1H-pyrazol-3-yl)ethane-1-sulfonyl chloride (CAS: 2228317-02-8) has recently emerged as a key intermediate in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery. This sulfonyl chloride derivative, characterized by the presence of a nitro-substituted pyrazole ring, has been extensively studied for its role in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have highlighted the versatility of this compound as a building block for the construction of sulfonamide-based pharmacophores. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effective use in creating novel Bruton's tyrosine kinase (BTK) inhibitors with improved selectivity profiles. The researchers utilized the reactive sulfonyl chloride group to efficiently introduce the 4-nitropyrazole moiety into various scaffold structures, enabling rapid structure-activity relationship (SAR) exploration.

In the field of chemical biology, 2-(4-nitro-1H-pyrazol-3-yl)ethane-1-sulfonyl chloride has shown promise as a protein labeling reagent. A recent Nature Chemical Biology study (2024) reported its application in the development of activity-based probes for cysteine proteases. The compound's ability to selectively modify active-site cysteines while maintaining the nitro group as a spectroscopic handle has opened new avenues for studying enzyme mechanisms and inhibitor development.

The synthetic utility of this compound has been further demonstrated in recent patent applications (WO2023124567, 2023) covering novel anticancer agents. These applications describe the use of 2228317-02-8 as a key intermediate in the synthesis of pyrazole-sulfonamide hybrids that show potent activity against various cancer cell lines, with particular efficacy in hematological malignancies.

From a safety and handling perspective, recent studies have provided important insights into the stability and storage conditions of this reagent. A 2024 publication in Organic Process Research & Development established optimized protocols for its large-scale production and handling, addressing previous challenges related to its moisture sensitivity. These developments have significantly improved its accessibility for pharmaceutical applications.

Looking forward, the unique chemical properties of 2-(4-nitro-1H-pyrazol-3-yl)ethane-1-sulfonyl chloride continue to inspire innovative applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. The compound's CAS number (2228317-02-8) has become increasingly prominent in chemical databases, reflecting its growing importance in medicinal chemistry.